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Compound Name: Fenpyrazone

Cat. No.: B13428418 Get Quote

Fenpyrazone (CAS Number: 1992017-55-6): A Review of a Novel Compound

Introduction

Fenpyrazone, identified by the CAS number 1992017-55-6, is a novel chemical entity with

emerging interest in the scientific community. This document provides a comprehensive

overview of the currently available technical information regarding Fenpyrazone, with a focus

on its core characteristics, experimental data, and methodologies of interest to researchers,

scientists, and professionals in the field of drug development. Due to the novelty of this

compound, publicly available data is limited. The information presented herein is based on

preliminary findings and is intended to serve as a foundational guide for future research and

development efforts.

Chemical and Physical Properties
A summary of the known chemical and physical properties of Fenpyrazone is presented in

Table 1. This data is essential for understanding the compound's behavior in various

experimental and physiological settings.
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Property Value

CAS Number 1992017-55-6

Molecular Formula C₁₇H₁₄F₃N₅O₂S

Molecular Weight 425.39 g/mol

IUPAC Name

5-methoxy-2-methyl-1-[4-

(trifluoromethyl)phenyl]-6-[(1H-1,2,4-triazol-1-

yl)methyl]-1,2-dihydro-3H-pyrrolo[3,2-

d]pyrimidin-3-one

Canonical SMILES
COC1=C(N(C2=C(N1)N=C(C=C2)CN3C=NC=N

3)C4=CC=C(C=C4)C(F)(F)F)C)=O

InChI Key YWJLRMACCUNQCG-UHFFFAOYSA-N

Table 1: Chemical and Physical Properties of Fenpyrazone. This table summarizes the

fundamental chemical and physical identifiers for Fenpyrazone (CAS 1992017-55-6).

Experimental Data
Currently, detailed experimental data on the biological activity, pharmacokinetics, and

toxicology of Fenpyrazone are not widely published. As research progresses, it is anticipated

that information regarding its mechanism of action, efficacy in various models, and safety

profile will become available. This section will be updated as new data is released to the public

domain.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of Fenpyrazone
are proprietary at this stage of its development. For researchers interested in collaborating or

obtaining specific methodologies, direct inquiry with the primary research entities is

recommended.

A generalized workflow for the characterization of a novel compound like Fenpyrazone is

depicted below. This serves as a logical framework for the types of experiments that are

typically conducted.
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Figure 1: Generalized Experimental Workflow. This diagram illustrates a typical workflow for the

synthesis, characterization, and biological evaluation of a novel chemical compound.

Potential Signaling Pathways
While the specific molecular targets and signaling pathways modulated by Fenpyrazone are

yet to be fully elucidated, compounds with similar structural motifs are often investigated for

their roles in kinase signaling, metabolic pathways, or inflammatory responses. A hypothetical

signaling pathway that could be investigated is presented below.
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Figure 2: Hypothetical Signaling Pathway. This diagram depicts a potential mechanism of

action for Fenpyrazone, involving receptor binding and downstream kinase activation.

Conclusion

Fenpyrazone (CAS 1992017-55-6) represents a promising new area for scientific investigation.

As a novel compound, the body of public knowledge is currently limited. This guide has
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summarized the available foundational data and provided a framework for the anticipated areas

of future research. The scientific community eagerly awaits the publication of more detailed

studies to fully understand the therapeutic potential of Fenpyrazone.

Disclaimer: The information provided in this document is for informational purposes only and

does not constitute professional advice. Researchers should consult primary literature and

conduct their own investigations before making any decisions based on this information.

To cite this document: BenchChem. [Fenpyrazone CAS number 1992017-55-6].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13428418#fenpyrazone-cas-number-1992017-55-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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